N-(4-ethoxybenzo[d]thiazol-2-yl)-4-(indolin-1-ylsulfonyl)benzamide

• IUPAC Name: 4-(2,3-dihydroindol-1-ylsulfonyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C24H21N3O4S2/c1-2-31-20-8-5-9-21-22(20)25-24(32-21)26-23(28)17-10-12-18(13-11-17)33(29,30)27-15-14-16-6-3-4-7-19(16)27/h3-13H,2,14-15H2,1H3,(H,25,26,28)
• InChI Key: NOVZZESCADUCJD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C(=CC=C1)SC(=N2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCC5=CC=CC=C54
• Molecular Formula: C24H21N3O4S2
• Molecular Weight: 479.6 g/mol

Description

N-(4-ethoxybenzo[d]thiazol-2-yl)-4-(indolin-1-ylsulfonyl)benzamide, also known as EBI-907, is a small molecule inhibitor that has been studied for its potential use in cancer therapy. The compound was first synthesized in 2012 and has since been the focus of numerous scientific studies.

Scientific Research Applications

Alzheimer's Disease Treatment Potential

One area of scientific research for compounds structurally related to N-(4-ethoxybenzo[d]thiazol-2-yl)-4-(indolin-1-ylsulfonyl)benzamide involves the development of selective histone deacetylase 6 (HDAC6) inhibitors. Studies have demonstrated that certain compounds with a similar structure can significantly inhibit HDAC6, leading to decreased levels of tau protein phosphorylation and aggregation, which are key pathological features of Alzheimer's disease. These compounds also show neuroprotective activity and potential for ameliorating impaired learning and memory in animal models, suggesting a promising therapeutic avenue for Alzheimer's disease treatment (Lee et al., 2018).

Anticancer Activity

Another significant area of application is in the design and synthesis of compounds for anticancer evaluation. Research has shown that derivatives structurally similar to N-(4-ethoxybenzo[d]thiazol-2-yl)-4-(indolin-1-ylsulfonyl)benzamide exhibit moderate to excellent anticancer activity against various cancer cell lines, including breast, lung, colon, and ovarian cancers. These findings highlight the potential of such compounds as candidates for anticancer drug development (Ravinaik et al., 2021).

Cytotoxic and Antimicrobial Activities

Additionally, benzothiazole derivatives, which share a core structural motif with N-(4-ethoxybenzo[d]thiazol-2-yl)-4-(indolin-1-ylsulfonyl)benzamide, have been synthesized and evaluated for their cytotoxic and antimicrobial activities. Some compounds have demonstrated significant cytotoxicity against cancer cell lines and inhibitory effects on the growth of bacteria and fungi, underscoring their potential in antimicrobial and anticancer therapy (Nam et al., 2010).

Antifungal Agents

Research into the synthesis of 2-hydroxy-5-(1,3-thiazol-5-yl) benzamides and their 2-alkoxy derivatives has explored their potential as antifungal agents. These studies contribute to the broader search for new, effective treatments against fungal infections, highlighting the versatility of thiazole-based compounds in therapeutic applications (Narayana et al., 2004).